Cas no 54794-70-6 (2,4-Octadecadienamide, N-(2-methylpropyl)-, (E,E)-)

2,4-Octadecadienamide, N-(2-methylpropyl)-, (E,E)- structure
54794-70-6 structure
Product Name:2,4-Octadecadienamide, N-(2-methylpropyl)-, (E,E)-
CAS No:54794-70-6
MF:C22H41NO
MW:335.567046880722
CID:353660
PubChem ID:9974234
Update Time:2025-04-19

2,4-Octadecadienamide, N-(2-methylpropyl)-, (E,E)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Octadecadienamide, N-(2-methylpropyl)-, (E,E)-
    • N-(2-methylpropyl)octadeca-2,4-dienamide
    • (2E,4E)-N-Isobutyloctadeca-2,4-dienamide
    • (2E,4E)-N-(2-methylpropyl)octadeca-2,4-dienamide
    • QQCGKIZHTJLRNN-NBRVCOCJSA-N
    • 2,4-Octadecadienamide, N-(2-methylpropyl)-, (2E,4E)-
    • Pipericine
    • CHEMBL256217
    • LMFA08020200
    • DTXSID10718144
    • N-isobutyl-(2E,4E)-octadecadienamide
    • (E,E)-N-Isobutyl-2,4-octadecadienamide
    • (2E,4Z)-N-(2-METHYLPROPYL)OCTADECA-2,4-DIENAMIDE
    • CHEBI:165576
    • N-Isobutyl-(2E,4E)-octadeca-2,4-dienamide
    • N-Isobutyloctadeca-trans-2-trans-4-dienamide
    • 54794-70-6
    • Inchi: 1S/C22H41NO/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22(24)23-20-21(2)3/h16-19,21H,4-15,20H2,1-3H3,(H,23,24)/b17-16+,19-18+
    • InChI Key: QQCGKIZHTJLRNN-NBRVCOCJSA-N
    • SMILES: O=C(/C=C/C=C/CCCCCCCCCCCCC)NCC(C)C

Computed Properties

  • Exact Mass: 335.31903
  • Monoisotopic Mass: 335.318814931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 16
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.7
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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